Cas no 1137673-11-0 (Triterpenoid-monoterpenoid saponins; Albizoside A)

• Product Name: Triterpenoid-monoterpenoid saponins; Albizoside A
• CAS No: 1137673-11-0
• MF: C₃₀H₄₈O₅
• MW: 488.699130058289
• CID: 6743637
• Update Time: 2024-03-03

Triterpenoid-monoterpenoid saponins; Albizoside A Chemical and Physical Properties

Names and Identifiers

• Albizoside A
• 21-O-{(2E,6S)-2-hydroxymethyl-6-methyl-6-O-{4-O-(2'E,6'S)-2',6'-dimethyl-6'-O-[2'-O-(2''E,6''S)-2''-hydroxymethyl-6''-methyl-6''-O-beta-D-quinovopyranosyl-2'',7''-octadienoyl-beta-D-quinovopyranosyl]-2',7'-octadienoyl-beta-D-quinovopyranosyl}-2,7-octadienoyl}-3-O-[beta-D-xylopyranosyl-(1->2)-beta-D-fucopyranosyl-(1->6)-beta-D-glucopyranosyl]acacic acid 28-O-beta-D-glucopyranosyl-(1->3)-[alpha-L-arabinofuranosyl-(1->4)]-alpha-L-rhamnopyranosyl-(1->2)-beta-D-glucopyranosyl ester
• (-)-Albizoside A
• Triterpenoid-monoterpenoid saponins; Albizoside A

• Inchi： 1S/C30H48O5/c1-25(2)14-18-17-8-9-20-27(5)12-11-21(31)26(3,4)19(27)10-13-28(20,6)29(17,7)15-23(33)30(18,24(34)35)16-22(25)32/h8,18-23,31-33H,9-16H2,1-7H3,(H,34,35)
• InChI Key： CFKXWTNHIJAFNL-UHFFFAOYSA-N
• SMILES： CC1(C(O)CC2(C(C3C(CC2O)(C)C2(C(C4(C(CC2)C(C)(C)C(O)CC4)C)CC=3)C)C1)C(=O)O)C

Computed Properties

• Hydrogen Bond Donor Count: 29
• Hydrogen Bond Acceptor Count: 56
• Heavy Atom Count: 174
• XLogP3: -0.911000000000002

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids